5-methyl-N-[3-(2-oxo-1-pyrrolidinyl)propyl]-2-thiophenecarboxamide

• IUPAC Name: 5-methyl-N-[3-(2-oxopyrrolidin-1-yl)propyl]thiophene-2-carboxamide
• InChI: InChI=1S/C13H18N2O2S/c1-10-5-6-11(18-10)13(17)14-7-3-9-15-8-2-4-12(15)16/h5-6H,2-4,7-9H2,1H3,(H,14,17)
• InChI Key: BZLSPJPWFFHCBX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(S1)C(=O)NCCCN2CCCC2=O
• Molecular Formula: C13H18N2O2S
• Molecular Weight: 266.36 g/mol

Description

5-methyl-N-[3-(2-oxo-1-pyrrolidinyl)propyl]-2-thiophenecarboxamide, also known as MTPTC, is a synthetic compound that has been the focus of scientific research due to its potential therapeutic applications.

Mechanism of Action

5-methyl-N-[3-(2-oxo-1-pyrrolidinyl)propyl]-2-thiophenecarboxamide exerts its effects through the inhibition of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of prostaglandins that contribute to inflammation and pain. By inhibiting COX-2, 5-methyl-N-[3-(2-oxo-1-pyrrolidinyl)propyl]-2-thiophenecarboxamide reduces the production of prostaglandins, leading to its anti-inflammatory and analgesic effects. Additionally, 5-methyl-N-[3-(2-oxo-1-pyrrolidinyl)propyl]-2-thiophenecarboxamide has been found to induce apoptosis in cancer cells, leading to its antitumor activity.
Biochemical and Physiological Effects
5-methyl-N-[3-(2-oxo-1-pyrrolidinyl)propyl]-2-thiophenecarboxamide has been found to have several biochemical and physiological effects. In animal studies, 5-methyl-N-[3-(2-oxo-1-pyrrolidinyl)propyl]-2-thiophenecarboxamide has been found to reduce inflammation and pain, as well as inhibit tumor growth. Additionally, 5-methyl-N-[3-(2-oxo-1-pyrrolidinyl)propyl]-2-thiophenecarboxamide has been found to have a low toxicity profile, making it a potential candidate for further development as a therapeutic agent.

Advantages and Limitations for Lab Experiments

5-methyl-N-[3-(2-oxo-1-pyrrolidinyl)propyl]-2-thiophenecarboxamide has several advantages for lab experiments, including its ability to selectively inhibit COX-2 without affecting COX-1, which is involved in the production of prostaglandins that protect the stomach lining. Additionally, 5-methyl-N-[3-(2-oxo-1-pyrrolidinyl)propyl]-2-thiophenecarboxamide has been found to have a low toxicity profile, making it a safer alternative to other anti-inflammatory drugs. However, 5-methyl-N-[3-(2-oxo-1-pyrrolidinyl)propyl]-2-thiophenecarboxamide has limitations in terms of its solubility and stability, which can affect its efficacy in lab experiments.

Future Directions

There are several future directions for research on 5-methyl-N-[3-(2-oxo-1-pyrrolidinyl)propyl]-2-thiophenecarboxamide. One area of research is the development of more efficient synthesis methods to improve the yield and purity of the compound. Additionally, further studies are needed to investigate the potential therapeutic applications of 5-methyl-N-[3-(2-oxo-1-pyrrolidinyl)propyl]-2-thiophenecarboxamide in various diseases, including cancer and inflammatory disorders. Finally, research is needed to investigate the potential side effects and toxicity of 5-methyl-N-[3-(2-oxo-1-pyrrolidinyl)propyl]-2-thiophenecarboxamide in humans, as well as its pharmacokinetics and pharmacodynamics.

Scientific Research Applications

5-methyl-N-[3-(2-oxo-1-pyrrolidinyl)propyl]-2-thiophenecarboxamide has been studied for its potential therapeutic applications in various scientific research fields. It has been found to have anti-inflammatory and analgesic effects, making it a potential candidate for the treatment of chronic pain and inflammation-related disorders. Additionally, 5-methyl-N-[3-(2-oxo-1-pyrrolidinyl)propyl]-2-thiophenecarboxamide has been found to have antitumor activity, making it a potential candidate for cancer treatment.